Cas no 2248387-75-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate
• CAS No: 2248387-75-7
• MF: C₁₅H₈F₂N₂O₅
• MW: 334.231230735779
• CID: 5973611
• PubChem ID: 165720041
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248387-75-7
• EN300-6516992
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C15H8F2N2O5/c16-15(17)23-8-5-6-11(18-7-8)14(22)24-19-12(20)9-3-1-2-4-10(9)13(19)21/h1-7,15H
• InChI Key： VRZAKAGHOLZKOF-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 334.04012768g/mol
• Monoisotopic Mass: 334.04012768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate (CAS No. 2248387-75-7) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 2248387-75-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The synergistic arrangement of the 1,3-dioxo and 5-(difluoromethoxy)pyridine moieties within the isoindol scaffold provides a rich framework for further functionalization and investigation.

Recent studies have highlighted the potential of this compound as a versatile intermediate in the synthesis of novel therapeutic agents. Its dual functionality allows for selective modifications at both the dioxo and pyridine positions, enabling the development of derivatives with tailored pharmacokinetic properties. The presence of the difluoromethoxy group is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets.

In the context of contemporary pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate has been explored as a precursor in the design of small-molecule inhibitors targeting various disease pathways. For instance, preliminary in vitro assays suggest that derivatives of this compound exhibit inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. The isoindol core, known for its structural similarity to certain bioactive natural products, contributes to its potential as a scaffold for drug discovery.

The dioxo moiety introduces rigidity to the molecular structure, which can be advantageous in optimizing receptor binding interactions. Meanwhile, the electron-withdrawing nature of this group enhances the electrophilicity of adjacent functional sites, facilitating further chemical transformations. These attributes make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies indicate that modifications at the pyridine position can significantly alter binding affinities and selectivity profiles. This computational insight has guided experimental efforts toward optimizing lead compounds derived from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate.

The pharmaceutical industry has long been interested in isoindole derivatives due to their diverse biological activities. The combination of a dioxo group with an isoindol scaffold creates a privileged structure that mimics key pharmacophores found in known drugs. This inherent similarity suggests that compounds derived from 2248387-75-7 may exhibit favorable pharmacological properties with minimal side effects.

Recent patents and scientific literature underscore the growing interest in this class of compounds. Researchers have demonstrated that functionalizing the carboxylate group can yield derivatives with enhanced solubility and bioavailability. Such improvements are critical for advancing candidates into clinical trials and ultimately improving patient outcomes.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The difluoromethoxy substituent not only improves metabolic stability but also modulates electronic properties, influencing both reactivity and binding interactions. This dual benefit makes fluorinated pyridines particularly valuable in drug design. The incorporation of such groups into molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(difluoromethoxy)pyridine-2-carboxylate underscores its significance as a pharmacophore.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 5-(difluoromethoxy)pyridine - 2-carboxylate (CAS No. 2248387 - 75 - 7) represents a compelling candidate for further investigation in drug discovery programs. Its unique structural features and promising biological activities position it as a key intermediate for developing novel therapeutic agents with improved efficacy and reduced toxicity.